2-(Cyclohexylamino)-1-(4-fluorophenyl)ethanone;hydrochloride
Description
2-(Cyclohexylamino)-1-(4-fluorophenyl)ethanone;hydrochloride, also known as flephedrone, is a synthetic cathinone compound. It belongs to the class of psychoactive substances and is commonly used as a recreational drug. However, in recent years, flephedrone has gained attention in the scientific community due to its potential applications in research.
Scientific Research Applications
Photochemistry and Crystal Structure Analysis : A study investigated the photochemistry and crystal structures of α-adamantylacetophenones, including 1-(4-fluorophenyl)-2-(tricyclo[3.3.1.13,7]dec-1-yl)ethanone. This research contributes to understanding the conformation and reactivity of similar compounds under photochemical conditions (Fu, Scheffer, Trotter, & Yang, 1998).
Metabolism and Interaction Studies : Another study focused on the biotransformation of prasugrel to its metabolites, investigating how 2-[2-oxo-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl]-1-cyclopropyl-2-(2-fluorophenyl)ethanone interacts with cytochrome P450 enzymes. This research is crucial for understanding the metabolic pathways and interactions of prasugrel, a medication used in preventing blood clots (Rehmel, Eckstein, Farid, Heim, Kasper, Kurihara, Wrighton, & Ring, 2006).
Synthesis of Tryptamines : Research on the synthesis of branched tryptamines via the Domino Cloke-Stevens/Grandberg Rearrangement utilized (2-arylcyclopropyl)ethanones. This work contributes to the field of organic chemistry, specifically in the synthesis of complex tryptamine derivatives (Salikov, Trainov, Levina, Belousova, Medvedev, & Tomilov, 2017).
Enantioselective Synthesis : A study described the enantioselective synthesis of (S)-(-)-1-(4-fluorophenyl)ethanol, an intermediate in synthesizing CCR5 receptor antagonists for HIV infection prevention. This research highlights the potential of using biocatalysts for synthesizing optically pure intermediates (2022).
Antimicrobial Activity Studies : Research has been conducted on synthesizing novel compounds with antimicrobial properties, such as 3-(1-aryl-1H-1,2,3-triazol-4-yl)-2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl) propan-1-ones, derived from 2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)ethanone. This work contributes to the development of new antimicrobial agents (Nagamani, Anjaiah, Praveen, & Jalapathi, 2018).
properties
IUPAC Name |
2-(cyclohexylamino)-1-(4-fluorophenyl)ethanone;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO.ClH/c15-12-8-6-11(7-9-12)14(17)10-16-13-4-2-1-3-5-13;/h6-9,13,16H,1-5,10H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMRVTPBCTGCVLV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NCC(=O)C2=CC=C(C=C2)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Cyclohexylamino)-1-(4-fluorophenyl)ethanone;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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